Cas no 1257879-02-9 ((3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride)

(3-Cyclopropyl-1H-pyrazol-5-yl)methanamine hydrochloride is a chemically stable, high-purity compound featuring a cyclopropyl-substituted pyrazole core with an amine functional group. Its hydrochloride salt form enhances solubility and handling properties, making it suitable for synthetic applications in pharmaceutical and agrochemical research. The cyclopropyl moiety contributes to steric and electronic modulation, while the pyrazole scaffold offers versatility in heterocyclic chemistry. This compound is particularly valuable as a building block for drug discovery, enabling the development of novel bioactive molecules. Its well-defined structure and consistent quality ensure reliable performance in coupling reactions, derivatization, and target-oriented synthesis. Suitable for use under controlled conditions, it meets rigorous analytical standards for research applications.
(3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride structure
1257879-02-9 structure
Product Name:(3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride
CAS No:1257879-02-9
MF:C7H12ClN3
MW:173.643280029297
MDL:MFCD31693647
CID:4778664
Update Time:2026-02-27

(3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (5-Cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride
    • (5-Cyclopropyl-1H-pyrazol-3-yl)methylamine hydrochloride
    • (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride
    • C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride
    • MDL: MFCD31693647
    • Inchi: 1S/C7H11N3.ClH/c8-4-6-3-7(10-9-6)5-1-2-5;/h3,5H,1-2,4,8H2,(H,9,10);1H
    • InChI Key: PJZZAXXCLYGARY-UHFFFAOYSA-N
    • SMILES: Cl.N1=C(C=C(CN)N1)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Topological Polar Surface Area: 54.7

(3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
68R0353S-1g
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride
1257879-02-9 96%
1g
2527.17CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
68R0353S-5g
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride
1257879-02-9 96%
5g
10108.67CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
68R0353S-500mg
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride
1257879-02-9 96%
500mg
1679.12CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
68R0353S-250mg
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride
1257879-02-9 96%
250mg
1263.58CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
68R0353S-100mg
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride
1257879-02-9 96%
100mg
1060.05CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
68R0353S-50mg
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride
1257879-02-9 96%
50mg
932.85CNY 2021-05-08
eNovation Chemicals LLC
D970437-100mg
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride
1257879-02-9 95%
100mg
$190 2024-07-28
eNovation Chemicals LLC
D970437-250mg
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride
1257879-02-9 95%
250mg
$185 2024-07-28
eNovation Chemicals LLC
D970437-500mg
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride
1257879-02-9 95%
500mg
$240 2024-07-28
eNovation Chemicals LLC
D970437-1g
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride
1257879-02-9 95%
1g
$340 2024-07-28

(3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride Related Literature

Additional information on (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride

Introduction to (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride (CAS No. 1257879-02-9)

(3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride, with the CAS number 1257879-02-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The cyclopropyl moiety and the pyrazole scaffold are particularly noteworthy, as they contribute to the compound's distinct chemical behavior and biological activity.

The structural composition of (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride includes a pyrazole ring substituted at the 3-position with a cyclopropyl group, connected to an amine group. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for various pharmaceutical applications. This compound's molecular structure suggests potential interactions with biological targets, which has sparked interest in its pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds, such as pyrazoles, in the development of novel therapeutic agents. The pyrazole scaffold is known for its versatility and ability to modulate biological pathways. In particular, compounds containing a cyclopropyl group have shown promise in various pharmacological contexts due to the rigidity and electronic properties of this moiety. The combination of these features in (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride makes it a compelling candidate for further investigation.

One of the most exciting aspects of (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride is its potential role in addressing unmet medical needs. Current research is exploring its efficacy in several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound's ability to interact with specific enzymes and receptors has been a focal point of interest for scientists seeking to develop new drugs.

In the realm of anticancer research, (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride has shown promising results in preclinical studies. Its structural features allow it to inhibit key enzymes involved in tumor growth and proliferation. Specifically, studies suggest that this compound may interfere with the activity of kinases and other signaling molecules that are crucial for cancer cell survival. These findings have opened up new avenues for developing targeted therapies that could improve outcomes for patients with various types of cancer.

The anti-inflammatory potential of (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride is another area of active investigation. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. By modulating inflammatory pathways, this compound could offer a new treatment option for patients suffering from these conditions. Preliminary studies have demonstrated its ability to reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes.

In addition to its therapeutic applications, (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride has also been studied for its antimicrobial properties. Antibiotic resistance is a growing concern worldwide, necessitating the development of new antimicrobial agents. This compound has shown activity against various bacterial strains, including some that are resistant to conventional antibiotics. Its mechanism of action likely involves disrupting essential bacterial processes, making it a valuable addition to the arsenal of antimicrobial drugs.

The synthesis and optimization of (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride have been subjects of extensive research efforts. Chemists have developed efficient synthetic routes that allow for scalable production of this compound. These methods often involve multi-step organic reactions that incorporate the cyclopropyl group and the pyrazole scaffold into the desired structure. The hydrochloride salt form is typically obtained through an acid-base reaction, which enhances the compound's stability and bioavailability.

The pharmacokinetic properties of (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride have also been thoroughly examined. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its therapeutic efficacy and safety profile. Studies have shown that this compound exhibits favorable pharmacokinetic characteristics, including reasonable solubility and bioavailability. These properties make it a promising candidate for further clinical development.

As research continues to uncover the potential benefits of (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride, collaborations between academic institutions and pharmaceutical companies are becoming more common. These partnerships aim to accelerate the translation of laboratory findings into clinical applications. By leveraging expertise in medicinal chemistry, pharmacology, and drug development, researchers hope to bring this promising compound to patients who need effective treatments for various diseases.

The future prospects for (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride are bright, thanks to ongoing research efforts and growing interest in heterocyclic compounds like pyrazoles. As more data becomes available regarding its biological activity and safety profile, this compound may emerge as a valuable therapeutic agent in multiple medical fields. Continued investment in research and development will be essential to realizing its full potential.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.